Cas no 82967-89-3 (Phenol, 4-[[2-nitro-3-(trifluoromethyl)phenyl]amino]-)

• Product name: Phenol, 4-[[2-nitro-3-(trifluoromethyl)phenyl]amino]-
• CAS No: 82967-89-3
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 679834
• PubChem ID: 13476821

Phenol, 4-[[2-nitro-3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[2-nitro-3-(trifluoromethyl)phenyl]amino]-
• 4-[2-nitro-3-(trifluoromethyl)anilino]phenol
• DTXSID50541756
• SCHEMBL10880879
• 82967-89-3

• Inchi： InChI=1S/C13H9F3N2O3/c14-13(15,16)10-2-1-3-11(12(10)18(20)21)17-8-4-6-9(19)7-5-8/h1-7,17,19H
• InChI Key： QWIZATHGQIVRMG-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)NC2=CC=C(C=C2)O)[N+](=O)[O-])C(F)(F)F

Computed Properties

• Exact Mass: 298.05652664g/mol
• Monoisotopic Mass: 298.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 78.1Ų